ETHYL 5-(3-METHOXYPHENYL)-4,6-DIOXO-1H,3AH,4H,5H,6H,6AH-PYRROLO[3,4-C]PYRAZOLE-3-CARBOXYLATE

• IUPAC Name: ethyl 5-(3-methoxyphenyl)-4,6-dioxo-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-3-carboxylate
• InChI: InChI=1S/C15H15N3O5/c1-3-23-15(21)12-10-11(16-17-12)14(20)18(13(10)19)8-5-4-6-9(7-8)22-2/h4-7,10-11,16H,3H2,1-2H3
• InChI Key: ZXMSFIQJVKQWGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NNC2C1C(=O)N(C2=O)C3=CC(=CC=C3)OC
• Molecular Formula: C15H15N3O5
• Molecular Weight: 317.30 g/mol

Description

ETHYL 5-(3-METHOXYPHENYL)-4,6-DIOXO-1H,3AH,4H,5H,6H,6AH-PYRROLO[3,4-C]PYRAZOLE-3-CARBOXYLATE is a complex organic compound belonging to the class of pyrazole derivatives. Pyrazoles are known for their versatile applications in medicinal chemistry and organic synthesis due to their unique structural properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 5-(3-METHOXYPHENYL)-4,6-DIOXO-1H,3AH,4H,5H,6H,6AH-PYRROLO[3,4-C]PYRAZOLE-3-CARBOXYLATE typically involves the reaction of ethyl pyrazole-3-carboxylate with 3-methoxyphenyl hydrazine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete reaction .

Industrial Production Methods

Industrial production of this compound may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. The use of eco-friendly catalysts and solvents is also explored to make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

ETHYL 5-(3-METHOXYPHENYL)-4,6-DIOXO-1H,3AH,4H,5H,6H,6AH-PYRROLO[3,4-C]PYRAZOLE-3-CARBOXYLATE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the pyrazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous conditions.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for bromination.

Major Products Formed

Oxidation: Corresponding carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Halogenated derivatives.

Scientific Research Applications

ETHYL 5-(3-METHOXYPHENYL)-4,6-DIOXO-1H,3AH,4H,5H,6H,6AH-PYRROLO[3,4-C]PYRAZOLE-3-CARBOXYLATE has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential neuroprotective and anti-inflammatory properties.

Medicine: Explored for its potential use in developing new pharmaceuticals, particularly for neurodegenerative diseases.

Industry: Utilized in the synthesis of agrochemicals and other industrially relevant compounds.

Mechanism of Action

The mechanism of action of ETHYL 5-(3-METHOXYPHENYL)-4,6-DIOXO-1H,3AH,4H,5H,6H,6AH-PYRROLO[3,4-C]PYRAZOLE-3-CARBOXYLATE involves its interaction with specific molecular targets and pathways:

Molecular Targets: It interacts with proteins involved in the NF-kB inflammatory pathway and endoplasmic reticulum stress markers.

Pathways Involved: Inhibition of ER stress and apoptosis pathways, leading to reduced inflammation and neuroprotection.

Comparison with Similar Compounds

Similar Compounds

ETHYL 5-AMINO-1H-PYRAZOLE-3-CARBOXYLATE: Another pyrazole derivative with similar structural features.

ETHYL 5-(4-METHOXYPHENYL)-1H-PYRAZOLE-3-CARBOXYLATE: A compound with a similar methoxyphenyl group but different substitution pattern.

Uniqueness

ETHYL 5-(3-METHOXYPHENYL)-4,6-DIOXO-1H,3AH,4H,5H,6H,6AH-PYRROLO[3,4-C]PYRAZOLE-3-CARBOXYLATE is unique due to its specific substitution pattern and the presence of both pyrazole and pyrrolo[3,4-c]pyrazole moieties, which contribute to its distinct chemical and biological properties .